Cas no 1261487-81-3 (2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid)

• Product Name: 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid
• CAS No: 1261487-81-3
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4994466
• Update Time: 2025-06-09

2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid

• Inchi： 1S/C15H10F4O3/c16-12-7-9(8-14(20)21)5-6-10(12)11-3-1-2-4-13(11)22-15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： ZDIFMNIMQIOEEH-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)O)C=CC=1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5

Additional information on 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid

Comprehensive Overview of 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid (CAS No. 1261487-81-3)

2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid (CAS No. 1261487-81-3) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a biphenyl core with an acetic acid moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents. The compound's CAS No. 1261487-81-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid involves multi-step organic reactions, including Suzuki coupling and ester hydrolysis. Its trifluoromethoxy group contributes to lipophilicity, a critical factor in drug design for improving membrane permeability. This property aligns with current trends in precision medicine and targeted drug delivery, where optimizing pharmacokinetics is paramount.

Beyond pharmaceuticals, this compound finds utility in agrochemical formulations. The fluoro and trifluoromethoxy groups enhance pesticidal activity by resisting degradation, addressing global concerns about sustainable agriculture. As environmental regulations tighten, such compounds are pivotal in developing low-residue crop protection agents, a hot topic in green chemistry forums.

Analytical characterization of CAS No. 1261487-81-3 typically employs HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 98% are standard for research-grade material, ensuring reproducibility in high-throughput screening assays. The compound's stability under various pH conditions also makes it suitable for formulation studies, another frequently searched topic in pharmaceutical development.

Innovative applications of 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid extend to material science, where its aromatic system facilitates π-stacking interactions in polymer design. This aligns with the growing interest in smart materials for electronics and coatings. Patent databases reveal ongoing investigations into its use as a monomer for high-performance polymers, reflecting cross-disciplinary relevance.

From a commercial perspective, suppliers of CAS No. 1261487-81-3 emphasize GMP-compliant synthesis to meet regulatory standards. The compound's pricing reflects its niche status, with bulk inquiries often linked to preclinical research budgets. Discussion forums frequently address scalability challenges in its production, highlighting the need for cost-effective catalytic methodologies.

Environmental impact assessments of fluorinated biphenyl derivatives like this compound are increasingly scrutinized. Recent publications explore its biodegradation pathways, responding to the EPA's PFAS regulations—a trending search term. Such studies underscore the balance between molecular innovation and eco-conscious design in modern chemistry.

In conclusion, 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-acetic acid (CAS No. 1261487-81-3) exemplifies the convergence of medicinal chemistry, agrochemical science, and advanced materials. Its structural features and multifunctional applications position it at the forefront of molecular research, answering contemporary questions about structure-activity relationships and sustainable synthesis.